Cas no 646521-39-3 (Phosphoric acid, diethyl sec-pentyl ester)
646521-39-3 structure
Product Name:Phosphoric acid, diethyl sec-pentyl ester
CAS No:646521-39-3
MF:C9H21O4P
MW:224.234404325485
CID:419690
PubChem ID:304727
Update Time:2025-04-19
Phosphoric acid, diethyl sec-pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, diethyl sec-pentyl ester
- diethyl pentan-2-yl phosphate
- NSC201417
- 646521-39-3
- DTXSID40308012
- NSC-201417
-
- Inchi: 1S/C9H21O4P/c1-5-8-9(4)13-14(10,11-6-2)12-7-3/h9H,5-8H2,1-4H3
- InChI Key: YGHFIQAEPDYXIM-UHFFFAOYSA-N
- SMILES: P(=O)(OCC)(OCC)OC(C)CCC
Computed Properties
- Exact Mass: 224.11783
- Monoisotopic Mass: 224.11774614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, diethyl sec-pentyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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